CID 57450266

• CAS No.: 160479-36-7
• Molecular Formula: LiOSn
• Molecular Weight: 141.7 g/mol
• InChI: InChI=1S/Li.O.Sn
• InChI Key: HALUPQKJBQVOJV-UHFFFAOYSA-N
• Canonical SMILES: [Li].O=[Sn]

Description

The compound with the identifier “CID 57450266” is a chemical substance listed in the PubChem database. PubChem is a comprehensive resource for chemical information, maintained by the National Center for Biotechnology Information (NCBI). This compound is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

The preparation methods for CID 57450266 involve several synthetic routes and reaction conditions. Industrial production methods typically include:

Synthesis: The compound can be synthesized through a series of chemical reactions involving specific reagents and catalysts. The exact synthetic route may vary depending on the desired purity and yield.

Reaction Conditions: The reactions are usually carried out under controlled temperature and pressure conditions to ensure the desired chemical transformations occur efficiently.

Industrial Production: Large-scale production of this compound involves optimizing the reaction conditions to maximize yield and minimize by-products. This often includes the use of specialized equipment and techniques to ensure consistent quality.

Chemical Reactions Analysis

CID 57450266 undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another. Common reagents for these reactions include halogens and nucleophiles.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different products compared to reduction or substitution.

Scientific Research Applications

CID 57450266 has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its effects on specific biological pathways.

Industry: this compound is used in industrial processes, including the production of other chemicals and materials.

Mechanism of Action

The mechanism of action of CID 57450266 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to certain receptors or enzymes, leading to changes in cellular processes. The exact molecular targets and pathways involved depend on the specific application and context of its use.